6-Bromo-5-ethylthioindoline

• Molecular Formula: C10H12BrNS
• Molecular Weight: 258.18 g/mol
• IUPAC Name: 6-bromo-5-ethylsulfanyl-2,3-dihydro-1H-indole
• InChI: InChI=1S/C10H12BrNS/c1-2-13-10-5-7-3-4-12-9(7)6-8(10)11/h5-6,12H,2-4H2,1H3
• InChI Key: SBUSCJXUWKIDOQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=C2C(=C1)CCN2)Br

Description

6-Bromo-5-ethylthioindoline is a heterocyclic organic compound featuring a saturated indoline core substituted with bromine at the 6-position and an ethylthio group (-SCH₂CH₃) at the 5-position. Indoline derivatives are critical intermediates in pharmaceutical and agrochemical synthesis due to their structural versatility and reactivity.

Comparison with Similar Compounds

Table 1: Comparative Structural Features

Compound Name	Core Structure	Substituents	Key Functional Groups	Molecular Weight (g/mol)	CAS Number
6-Bromo-5-ethylthioindoline	Indoline	6-Br, 5-SCH₂CH₃	Bromine, Ethylthio	Not reported	Not available
5-Amino-2-bromo-6-picoline	Pyridine	2-Br, 5-NH₂, 6-CH₃	Bromine, Amino, Methyl	~187.03	Not provided
Ethyl 6-bromo-5-hydroxy-1-methyl-2-[(phenylthio)methyl]-1H-indole-3-carboxylate	Indole	6-Br, 5-OH, 1-CH₃, 2-(PhSCH₂), 3-COOEt	Bromine, Hydroxy, Ester, Phenylthio	~504.41 (calculated)	131707-24-9

Key Observations :

• Core Structure: While 6-Bromo-5-ethylthioindoline has a saturated indoline ring, 5-Amino-2-bromo-6-picoline is a pyridine derivative, and the indole-based compound retains aromaticity. Saturation in indoline may enhance stability but reduce π-π stacking interactions compared to aromatic analogs.
• Functional Groups: The ethylthio group in the target compound contrasts with the amino group in 5-Amino-2-bromo-6-picoline and the phenylthio-methyl substituent in the indole derivative .
• Molecular Complexity: The indole-based compound has higher molecular weight and complexity due to multiple substituents (e.g., phenylthio, ester), which may influence bioavailability compared to simpler structures like 5-Amino-2-bromo-6-picoline .

Physicochemical Properties

Table 2: Inferred Properties Based on Analogs

Property	6-Bromo-5-ethylthioindoline	5-Amino-2-bromo-6-picoline	Indole-based compound
Solubility (Polarity)	Moderate (low polarity due to -SCH₂CH₃)	High (polar NH₂ group)	Low (bulky substituents)
Stability	Likely stable (saturated ring)	Moderate (pyridine is aromatic)	Sensitive to hydrolysis (ester)
Synthetic Accessibility	Moderate (requires indoline synthesis)	High (simple pyridine synthesis)	Low (multiple steps needed)